Cas no 61497-47-0 (Isooctadecanal (9CI))
Isooctadecanal (9CI) structure
Product Name:Isooctadecanal (9CI)
CAS No:61497-47-0
MF:C18H36O
MW:268.47784614563
CID:515743
PubChem ID:6454209
Update Time:2025-04-19
Isooctadecanal (9CI) Chemical and Physical Properties
Names and Identifiers
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- Isooctadecanal (9CI)
- isooctadecan-1-al
- 16-methylheptadecanal
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- Inchi: 1S/C18H36O/c1-18(2)16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19/h17-18H,3-16H2,1-2H3
- InChI Key: TVKFVQITCQGSIG-UHFFFAOYSA-N
- SMILES: O=CCCCCCCCCCCCCCCC(C)C
Computed Properties
- Exact Mass: 268.276616
- Monoisotopic Mass: 268.276616
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 15
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 7.8
Experimental Properties
- Density: 0.8203 (estimate)
- Melting Point: 43°C (estimate)
- Boiling Point: 341.64°C (estimate)
- Flash Point: 145.1°C
- Refractive Index: 1.4506 (estimate)
Isooctadecanal (9CI) Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
61497-47-0 (Isooctadecanal (9CI)) Related Products
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